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This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing Topogard application rates for
specific weed pressures. The information is presented in a question-and-answer format to
directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQS)

Q1: What is Topogard and what is its mode of action?

Topogard is a selective, post-emergence herbicide used for the control of annual broadleaf
weeds.[1] Its active ingredients are a combination of terbutryn (350 g/L) and terbuthylazine
(150 g/L), both of which belong to the triazine chemical family.[1] These active ingredients are
classified under the HRAC/WSSA Group 5, functioning as inhibitors of photosynthesis at
photosystem Il (PSIl). The herbicide is absorbed through both the roots and leaves of the
weed, leading to a rapid "knockdown" effect and providing residual weed control.[1]

Q2: What are the manufacturer's recommended application rates for Topogard?
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Recommended application rates for Topogard vary depending on the crop. For peas, the
suggested rate is 0.75 - 1 liter per hectare, while for potatoes, the rate is 1 - 2 liters per hectare.
[1] The lower rates are advised when weeds are small or the crop is tender.[1]

Q3: Which weed species are listed as susceptible to Topogard on the product label?

The manufacturer's label for Topogard lists a range of susceptible annual broadleaf weeds,
including:

e Annual poa

e Black nightshade
» Calandrinia

e Chickweed

e Annual mouse-ear chickweed
e Clovers (seedlings)
e Cornbind

o Fathen

e Field pansy

e Fumitory

e Hedge mustard

* Henbit

e Redroot

e Scarlet pimpernel

e Scentless chamomile
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e Shepherd's purse
o Speedwells

e Spurrey
 Storksbill

e Twin cress

e Wild turnip

» Willow weed

» Wireweed

For optimal control, it is recommended to apply Topogard when these weeds have no more
than four true leaves.[1]

Troubleshooting Guide

Q1: I've applied Topogard at the recommended rate, but weed control is poor. What are the
potential causes?

Several factors can contribute to reduced efficacy of Topogard. Consider the following
troubleshooting steps:

» Weed Growth Stage: Topogard is most effective on small, actively growing weeds (ideally at
the 2-4 true leaf stage).[1] Larger, more established weeds, or those under stress, may be
less susceptible.

e Environmental Conditions: Weeds under stress from drought, heat, or cold may not be
actively growing and therefore will not readily absorb the herbicide.[2]

» Rainfall: While Topogard is rainfast after the spray has dried on the foliage, heavy rainfall
shortly after application can wash the herbicide off the leaves before it is fully absorbed.[1]
Conversely, for pre-emergent activity, some rainfall is necessary to move the herbicide into
the soil.[3]
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o Spray Coverage: Ensure thorough and uniform spray coverage. Inadequate coverage can
result in patches of uncontrolled weeds.

o Water Quality: The quality of the water used for the spray solution can impact herbicide
performance. For example, hard water can sometimes reduce the efficacy of certain
herbicides.

» Herbicide Resistance: The target weed population may have developed resistance to triazine
herbicides. This is more likely in areas with a history of repeated use of herbicides with the
same mode of action.[4][5]

Q2: I'm observing signs of crop injury after applying Topogard. What could be the reason?
Crop injury from Topogard application can occur under specific conditions:

» Crop Stress: Applying Topogard to crops that are stressed due to factors like disease, insect
damage, adverse weather, or nutrient deficiencies can increase the risk of injury.

* Incorrect Application Timing: For sensitive crops like peas, it is crucial to apply Topogard at
the correct growth stage and to ensure the presence of a sufficient waxy leaf layer for
selectivity.[1]

o Tank Mix Incompatibility: Mixing Topogard with other pesticides, adjuvants, or fertilizers that
are not recommended on the label can lead to phytotoxicity.[2]

o Over-application: Exceeding the recommended application rate can cause crop damage.
Q3: How can | determine if I'm dealing with herbicide resistance?
Suspect herbicide resistance if you observe the following:

o Asingle weed species that is normally susceptible to Topogard survives the application,
while other susceptible species are controlled.

e The weed control failure is not attributable to other factors like application error or
environmental conditions.

o There is a history of repeated use of triazine herbicides in the experimental area.
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To confirm resistance, you can conduct a dose-response experiment comparing the suspected

resistant population with a known susceptible population.

Data Presentation: Optimizing Application Rates

To optimize Topogard application rates for specific weed pressures, it is essential to conduct

dose-response studies. The following table provides a template for summarizing the data from

such experiments.

Percent

Application Target Weed Growth Stage . Biomass
. L Control (Visual .
Rate (L/ha) Species at Application Reduction (%)
Assessment)
Untreated )
Weed Species A 2-4 true leaves 0% 0%
Control
0.5 Weed Species A 2-4 true leaves
0.75 Weed SpeciesA  2-4 true leaves
1.0 Weed Species A 2-4 true leaves
15 Weed Species A 2-4 true leaves
2.0 Weed Species A 2-4 true leaves
Untreated )
Weed Species B 2-4 true leaves 0% 0%
Control
0.5 Weed Species B 2-4 true leaves
0.75 Weed Species B 2-4 true leaves
1.0 Weed SpeciesB  2-4 true leaves
15 Weed Species B 2-4 true leaves
2.0 Weed Species B 2-4 true leaves

Experimental Protocols

Protocol for a Dose-Response Experiment to Determine Optimal Topogard Application Rate
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1. Objective: To determine the effective dose of Topogard required to achieve a desired level
of control for a specific weed species.

. Materials:
Topogard herbicide
Seeds of the target weed species
Pots or experimental plots
Calibrated sprayer
Personal Protective Equipment (PPE)
. Methods:

Plant Material: Grow the target weed species from seed in pots or designated field plots to
ensure a uniform population.

Experimental Design: Use a randomized complete block design with a minimum of four
replications.[6]

Treatments: Include an untreated control and a range of Topogard application rates that
bracket the manufacturer's recommended rates (e.g., 0, 0.5x, 0.75x, 1x, 1.5%, and 2x the
recommended rate).

Application: Apply the herbicide treatments when the weeds have reached the desired
growth stage (e.g., 2-4 true leaves). Use a calibrated sprayer to ensure accurate and uniform
application.

Data Collection: At predetermined intervals after application (e.g., 7, 14, and 21 days),
assess weed control using both qualitative and quantitative methods:

Visual Assessment: Rate the percentage of weed control on a scale of 0% (no effect) to
100% (complete Kill).

Biomass Reduction: Harvest the above-ground biomass of the weeds in each plot, dry it to a
constant weight, and calculate the percentage of biomass reduction relative to the untreated
control.

Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine the effect
of the different application rates. If the treatment effect is significant, use a regression
analysis to model the dose-response relationship and calculate the effective dose for a
desired level of control (e.g., EDso or ED9o).
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Caption: Workflow for a dose-response experiment to optimize Topogard application rates.
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Caption: A logical workflow for troubleshooting poor Topogard performance in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Topogard Application Optimization: A Technical
Resource for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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